Cas no 1289121-77-2 (5-FORMYL-6-METHYLPYRIDINE-2-CARBONITRILE)

• Product Name: 5-FORMYL-6-METHYLPYRIDINE-2-CARBONITRILE
• CAS No: 1289121-77-2
• MF: C₈H₆N₂O
• MW: 146.14604139328
• CID: 5904645
• PubChem ID: 89836498
• Update Time: 2025-09-27

5-FORMYL-6-METHYLPYRIDINE-2-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 5-FORMYL-6-METHYLPYRIDINE-2-CARBONITRILE
• 2-Pyridinecarbonitrile, 5-formyl-6-methyl-
• 5-Formyl-6-methylpicolinonitrile
• 1289121-77-2
• SCHEMBL15299982

• Inchi： 1S/C8H6N2O/c1-6-7(5-11)2-3-8(4-9)10-6/h2-3,5H,1H3
• InChI Key： JXSOLPFMPAJQKQ-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC(C)=C(C=O)C=C1

Computed Properties

• Exact Mass: 146.048012819g/mol
• Monoisotopic Mass: 146.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.8Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 334.9±42.0 °C(Predicted)
• pka: -1.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes